Cas no 651772-12-2 (L-Valine,glycyl-L-seryl-L-seryl-L-valyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl-)

• Product name: L-Valine,glycyl-L-seryl-L-seryl-L-valyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl-
• CAS No: 651772-12-2
• MF: C₄₁H₇₁N₁₃O₁₃
• MW: 954.081749200821
• CID: 403139

L-Valine,glycyl-L-seryl-L-seryl-L-valyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine,glycyl-L-seryl-L-seryl-L-valyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl-
• L-Valine, glycyl-L-seryl-L-seryl-L-valyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl- (9CI)

• Inchi： 1S/C41H71N13O13/c1-20(2)13-26(37(62)54-33(22(5)6)41(66)67)50-34(59)24(9-7-8-12-42)48-35(60)25(10-11-30(44)57)49-36(61)27(14-23-16-45-19-46-23)51-40(65)32(21(3)4)53-39(64)29(18-56)52-38(63)28(17-55)47-31(58)15-43/h16,19-22,24-29,32-33,55-56H,7-15,17-18,42-43H2,1-6H3,(H2,44,57)(H,45,46)(H,47,58)(H,48,60)(H,49,61)(H,50,59)(H,51,65)(H,52,63)(H,53,64)(H,54,62)(H,66,67)/t24-,25-,26-,27-,28-,29-,32-,33-/m0/s1
• InChI Key： GDEDVASMJJIILC-QVQLJGKDSA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)CN

Computed Properties

• Exact Mass: 953.52993

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• Boiling Point: 1505.0±65.0 °C(Predicted)
• PSA: 434.37
• pka: 3.36±0.10(Predicted)